Cas no 58626-04-3 (2-Hexanone, 3-ethyl-3-hydroxy-)
58626-04-3 structure
Product Name:2-Hexanone, 3-ethyl-3-hydroxy-
CAS No:58626-04-3
MF:C8H16O2
MW:144.211442947388
CID:341432
PubChem ID:21427665
Update Time:2025-04-19
2-Hexanone, 3-ethyl-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 3-ethyl-3-hydroxy-
- 3-ethyl-3-hydroxyhexan-2-one
- SCHEMBL11677993
- DTXSID50613669
- 58626-04-3
-
- Inchi: 1S/C8H16O2/c1-4-6-8(10,5-2)7(3)9/h10H,4-6H2,1-3H3
- InChI Key: AUDNFHXZPGAVRI-UHFFFAOYSA-N
- SMILES: OC(C(C)=O)(CC)CCC
Computed Properties
- Exact Mass: 144.11508
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Hexanone, 3-ethyl-3-hydroxy- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
58626-04-3 (2-Hexanone, 3-ethyl-3-hydroxy-) Related Products
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